Cas no 42239-01-0 (1-(2-ethoxy-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyridin-4-ium-3-olate)

• Product name: 1-(2-ethoxy-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyridin-4-ium-3-olate
• CAS No: 42239-01-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 927938
• PubChem ID: 5108848

1-(2-ethoxy-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyridin-4-ium-3-olate Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyridin-4-ium-3-olate
• DTXSID20408428
• NSC296344
• NSC-296344
• 42239-01-0

• Inchi： InChI=1S/C10H11N3O3/c1-2-16-9(14)7-13-8-5-3-4-6-12(8)10(15)11-13/h3-6H,2,7H2,1H3
• InChI Key： DAYWMKDLGWUBOP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CN1C2=CC=CC=[N+]2C(=N1)[O-]

Computed Properties

• Exact Mass: 221.08013
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 71.28